3-benzyl-5-{2-[2-(2-methoxyphenoxy)ethoxy]-5-nitrobenzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-benzyl-5-[[2-[2-(2-methoxyphenoxy)ethoxy]-5-nitrophenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H22N2O6S2/c1-32-22-9-5-6-10-23(22)34-14-13-33-21-12-11-20(28(30)31)15-19(21)16-24-25(29)27(26(35)36-24)17-18-7-3-2-4-8-18/h2-12,15-16H,13-14,17H2,1H3/b24-16+
• InChI Key: JFIJASTZLXNVHY-LFVJCYFKSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])/C=C/3\C(=O)N(C(=S)S3)CC4=CC=CC=C4
• Molecular Formula: C26H22N2O6S2
• Molecular Weight: 522.6 g/mol

Description

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Synthesis Analysis

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